Cas no 81595-03-1 (2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid)
81595-03-1 structure
Product Name:2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid
CAS No:81595-03-1
MF:C9H7BrN4O2
MW:283.081480264664
MDL:MFCD16877103
CID:2844757
PubChem ID:12914289
Update Time:2025-07-30
2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid
- 2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
- DTXSID001255224
- 81595-03-1
- 2H-Tetrazole-2-acetic acid, 5-(3-bromophenyl)-
- 5-(3-bromophenyl)-2h-tetrazole-2-acetic acid
- Z2049906192
- EN300-25168734
-
- MDL： MFCD16877103
- Inchi： 1S/C9H7BrN4O2/c10-7-3-1-2-6(4-7)9-11-13-14(12-9)5-8(15)16/h1-4H,5H2,(H,15,16)
- InChI Key： BGORYZAIBVJRDC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1N=NN(CC(=O)O)N=1
Computed Properties
- Exact Mass: 281.97524Da
- Monoisotopic Mass: 281.97524Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80.9Ų
2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25168734-0.05g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 0.05g |
$285.0 | 2024-06-19 | |
| Enamine | EN300-25168734-0.1g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 0.1g |
$426.0 | 2024-06-19 | |
| Enamine | EN300-25168734-0.25g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 0.25g |
$607.0 | 2024-06-19 | |
| Enamine | EN300-25168734-0.5g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 0.5g |
$959.0 | 2024-06-19 | |
| Enamine | EN300-25168734-1.0g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 1.0g |
$1229.0 | 2024-06-19 | |
| Enamine | EN300-25168734-2.5g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 2.5g |
$2408.0 | 2024-06-19 | |
| Enamine | EN300-25168734-5.0g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 5.0g |
$3562.0 | 2024-06-19 | |
| Enamine | EN300-25168734-10.0g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 10.0g |
$5283.0 | 2024-06-19 | |
| Enamine | EN300-25168734-1g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 1g |
$1229.0 | 2023-09-15 | |
| Enamine | EN300-25168734-5g |
2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid |
81595-03-1 | 95% | 5g |
$3562.0 | 2023-09-15 |
2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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